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Documented Cases of Resistance Development

While resistance to various fungicides is a known challenge, the specific case of Chloroneb resistance in P.

cinnamomi is documented in a foundational study. The table below summarizes the key findings from that

research:

Fungicide Pathogen Resistance Mechanism / Observation Reference

| Chloroneb | Phytophthora cinnamomi | - Rapid emergence of resistant mutants (within 3 weeks).

Resistant mutants exhibited altered colony morphology (Flat (F) and Cottony (C) types).

Resistance and morphological changes were unstable and segregated in successive asexual
generations. [1] | Zheng and Ko, 1997 | | Metalaxyl/Mefenoxam & Phosphites | Phytophthora
species | - Development of resistance reported after long-term use, leading to control failures. [2] [3] |
Multiple studies |

Experimental Protocol for Resistance Monitoring

Based on the methodology from Zheng and Ko (1997), here is a detailed protocol you can adapt for in-vitro

monitoring of fungicide resistance. The workflow is also summarized in the diagram below. [1]
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Start with wild-type
P. cinnamomi isolate

Culture on V8 agar
amended with Chloroneb (100 µg/mL)

Incubate at 24°C in darkness
for 3 weeks

Select fast-growing
resistant sectors

Transfer to higher concentration
(200 µg/mL) for stability check

Culture on fungicide-free
medium for 3 days

Induce zoospore production
in sterile soil extract

Isolate single-zoospore cultures
on selective media

Phenotypic Characterization
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Colony Morphology:
Flat (F) vs Cottony (C) types

Fungicide Sensitivity:
Resistant (R) vs Sensitive (S)

Click to download full resolution via product page

Materials and Methods [1]:

Fungal Isolate: Use a confirmed isolate of P. cinnamomi.
Culture Medium: V8 juice agar (10% V8 juice, 0.02% CaCO₃, 2% Bacto agar).
Fungicide Amendment: Add Chloroneb (e.g., Terraneb SP, 65% active) to the autoclaved and

cooled agar medium to achieve a final concentration of 100 µg/mL for initial selection.
Incubation: Cultures are incubated at 24°C in complete darkness for up to 3 weeks.

Induction of Zoospores:
Grow mycelial mats in clarified 10% V8 broth for 2-3 days.

Replace broth with sterile tap water amended with 0.2 mL of sterile soil extract and incubate
overnight.

Replace with fresh sterile tap water and expose to cool white fluorescent light. Zoospore
release typically occurs within 8 hours.

Phenotypic Characterization [1]:

Colony Morphology: Sub-culture isolates on Chloroneb-free V8 agar. After 3 days, assess:
F-type: Flat, smooth colonies with inconspicuous aerial growth.

C-type: Cottony colonies with abundant aerial growth.
Fungicide Sensitivity Test: Inoculate culture blocks onto V8 agar with and without Chloroneb (100

µg/mL). Assess growth after 3 days.
Sensitive (S): No growth on amended medium.

Resistant (R): Normal growth on amended medium.

Key Troubleshooting Insights for Researchers

The Zheng and Ko (1997) study provides critical insights that can form the basis of your FAQs: [1]

Unexpected Colony Variation: If researchers observe sudden changes in colony morphology (e.g.,

from flat to cottony), this could be an indicator of underlying genetic instability, potentially linked to
fungicide resistance. The C-type morphology was found to be particularly unstable.

Rapid Resistance Emergence: The appearance of resistant sectors in as little as 3 weeks on a
discriminatory concentration of Chloroneb highlights the high adaptive potential of P. cinnamomi.
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Stability of Resistant Phenotypes: Resistant isolates were not always stable. Successive asexual

generations (via single zoospore cultures) could segregate into sensitive revertants or different
morphological types, indicating a complex, non-Mendelian mechanism.

Strategies for Resistance Management

Given the documented cases of resistance, the following strategies are recommended:

Use Diagnostic Doses: Incorporate a discriminatory concentration (e.g., 100 µg/mL Chloroneb) into
routine screening to monitor for the emergence of resistant strains in field populations. [1]

Prioritize Integrated Pest Management (IPM): Relying on a single chemical mode of action is high-
risk. Combine chemical control with:

Resistant Rootstocks: Use partially resistant avocado rootstocks like 'Dusa'. [2] [4]
Cultural Practices: Improve soil drainage and avoid waterlogging to reduce pathogen

pressure. [2]
Explore Alternative chemistries: Research into new compounds, such as specific 2-allylphenol

derivatives, shows promise for controlling P. cinnamomi and could provide future alternatives. [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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